3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one
Overview
Description
3-Fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one, also known as FDH, is an important organic compound used in a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water and other polar solvents. FDH is an important intermediate in the synthesis of many organic compounds, including pharmaceuticals, agrochemicals, and dyes. FDH has also been used in the synthesis of a variety of other compounds, including polymers, catalysts, and surfactants.
Scientific Research Applications
3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one has a wide range of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one has also been used in the synthesis of polymers, catalysts, and surfactants. Additionally, 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one has been used in the synthesis of a variety of other compounds, including boronic acids, polyhydroxyalkanoates, and polyethers. 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one has also been used in the synthesis of a variety of other compounds, including polymers, catalysts, and surfactants.
Mechanism of Action
The mechanism of action of 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one is not well understood. However, it is believed that 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one acts as a catalyst in the synthesis of organic compounds. 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one is believed to facilitate the formation of carbon-carbon bonds, which is essential for the synthesis of a variety of organic compounds. Additionally, 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one is believed to facilitate the formation of carbon-heteroatom bonds, which is also essential for the synthesis of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one are not well understood. However, it is believed that 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one does not have any significant biochemical or physiological effects. 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one is not known to be toxic, and it is not known to interact with any enzymes or receptors in the body. Therefore, 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one is not believed to have any significant biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one in laboratory experiments include its low cost, ease of synthesis, and its ability to catalyze the formation of carbon-carbon and carbon-heteroatom bonds. Additionally, 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one is a relatively stable compound, meaning that it can be stored for long periods of time without significant degradation. The limitations of using 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one in laboratory experiments include its limited solubility, its low boiling point, and its susceptibility to hydrolysis.
Future Directions
For the use of 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one in scientific research include the development of new methods for the synthesis of 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one and the development of new applications for 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one. Additionally, future research could focus on the mechanism of action of 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one and the biochemical and physiological effects of 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one. Additionally, future research could focus on the development of new catalysts based on 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one and the development of new polymers and surfactants based on 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one. Finally, future research could focus on the development of new methods for the synthesis of compounds containing 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one.
Synthesis Methods
The synthesis of 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one can be achieved through several different methods. The most common method is the direct reaction of 2,5-dihydrofuran-2-one with fluoroacetic acid. This reaction yields 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one as the major product in high yields. Other methods for the synthesis of 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one include the reaction of 2,5-dihydrofuran-2-one with trifluoroacetic anhydride, the reaction of 2,5-dihydrofuran-2-one with a trifluoromethyl halide, and the reaction of 2,5-dihydrofuran-2-one with trifluoromethanesulfonic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,5-dihydrofuran", "fluorine gas", "sodium hydride", "formaldehyde", "acetic anhydride", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "2,5-dihydrofuran is reacted with fluorine gas in the presence of sodium hydride to form 3-fluoro-2,5-dihydrofuran.", "3-fluoro-2,5-dihydrofuran is then reacted with formaldehyde in the presence of acetic anhydride to form 3-fluoro-4-formyl-2,5-dihydrofuran.", "Reduction of 3-fluoro-4-formyl-2,5-dihydrofuran with sodium borohydride in the presence of acetic acid yields 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran.", "Finally, 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran is treated with sodium hydroxide and hydrochloric acid to form 3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one." ] } | |
CAS RN |
1604042-30-9 |
Product Name |
3-fluoro-4-(hydroxymethyl)-2,5-dihydrofuran-2-one |
Molecular Formula |
C5H5FO3 |
Molecular Weight |
132.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
